{3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium

• Molecular Formula: C23H34N3O4+
• Molecular Weight: 416.5 g/mol
• IUPAC Name: [3-(dimethylcarbamoyloxy)pyridin-2-yl]methyl-dimethyl-(tricyclo[4.3.1.03,8]decane-5-carbonyloxymethyl)azanium
• InChI: InChI=1S/C23H34N3O4/c1-25(2)23(28)30-21-6-5-7-24-20(21)13-26(3,4)14-29-22(27)19-12-17-9-15-8-16(17)11-18(19)10-15/h5-7,15-19H,8-14H2,1-4H3/q+1
• InChI Key: BTUZUIDUPGWLIR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)OC1=C(N=CC=C1)C[N+](C)(C)COC(=O)C2CC3CC4CC3CC2C4

Description

{3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium is a complex organic compound with a unique structure that combines a pyridine ring, a dimethylcarbamoyl group, and an octahydro-1H-2,5-methanoindenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium typically involves multiple steps. The process begins with the preparation of the pyridine derivative, followed by the introduction of the dimethylcarbamoyl group. The final step involves the coupling of the octahydro-1H-2,5-methanoindenyl moiety under specific reaction conditions, such as the use of a suitable catalyst and solvent.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

{3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines. Reaction conditions typically involve controlled temperatures, appropriate solvents, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds.

Scientific Research Applications

{3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects.

Comparison with Similar Compounds

Similar Compounds

• {3-[(dimethylcarbamoyl)oxy]-2-pyridinyl}-N,N-dimethyl-N-{[(tricyclo[4.3.1.0 3,8 ]dec-5-ylcarbonyl)oxy]methyl}methanaminium
• {3-[(dimethylcarbamoyl)oxy]-2-pyridinyl}-N,N,N-trimethylmethanaminium

Uniqueness

The uniqueness of {3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}-N,N-dimethyl-N-{[(octahydro-1H-2,5-methanoinden-6-ylcarbonyl)oxy]methyl}methanaminium lies in its specific structural features, which confer distinct chemical and biological properties. Its combination of functional groups and ring systems makes it a versatile compound for various applications.